Cas no 1396758-70-5 (2-(4-fluorophenyl)-N-{2-(trifluoromethoxy)phenylmethyl}-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-fluorophenyl)-N-{2-(trifluoromethoxy)phenylmethyl}-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396758-70-5
• MF: C₁₆H₁₁F₄N₅O₂
• MW: 381.28445649147
• CID: 6372858
• PubChem ID: 71791477
• Update Time: 2025-05-26

2-(4-fluorophenyl)-N-{2-(trifluoromethoxy)phenylmethyl}-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-{2-(trifluoromethoxy)phenylmethyl}-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-(4-fluorophenyl)-N-[[2-(trifluoromethoxy)phenyl]methyl]tetrazole-5-carboxamide
• 1396758-70-5
• 2-(4-fluorophenyl)-N-(2-(trifluoromethoxy)benzyl)-2H-tetrazole-5-carboxamide
• CCG-309718
• AKOS024541430
• VU0538901-1
• F6237-1922
• 2-(4-fluorophenyl)-N-{[2-(trifluoromethoxy)phenyl]methyl}-2H-1,2,3,4-tetrazole-5-carboxamide

• Inchi： 1S/C16H11F4N5O2/c17-11-5-7-12(8-6-11)25-23-14(22-24-25)15(26)21-9-10-3-1-2-4-13(10)27-16(18,19)20/h1-8H,9H2,(H,21,26)
• InChI Key： MDSFXUDDCCLPES-UHFFFAOYSA-N
• SMILES： N1=C(C(NCC2=CC=CC=C2OC(F)(F)F)=O)N=NN1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 381.08488726g/mol
• Monoisotopic Mass: 381.08488726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-(4-fluorophenyl)-N-{2-(trifluoromethoxy)phenylmethyl}-2H-1,2,3,4-tetrazole-5-carboxamide

2-(4-Fluorophenyl)-N-{2-(trifluoromethoxy)phenylmethyl}-2H-1,2,3,4-tetrazole-5-carboxamide

The compound 2-(4-fluorophenyl)-N-{2-(trifluoromethoxy)phenylmethyl}-2H-1,2,3,4-tetrazole-5-carboxamide, with CAS No. 1396758-70-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrazoles, which are known for their versatile applications in drug design due to their unique structural and functional properties.

The molecular structure of this compound is characterized by a tetrazole ring system, which serves as a central scaffold for various functional groups. The tetrazole moiety is further substituted with a 4-fluorophenyl group at the 2-position and an N-substituted carboxamide group at the 5-position. The carboxamide group is attached to a 2-(trifluoromethoxy)phenylmethyl moiety, introducing additional electronic and steric effects that enhance the molecule's bioactivity.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. Its tetrazole core contributes to its stability and ability to interact with biological targets such as enzymes and receptors. The presence of fluorine atoms and trifluoromethoxy groups further enhances its pharmacokinetic properties, including improved solubility and bioavailability.

One of the most significant findings in recent research is the compound's ability to modulate key signaling pathways involved in cancer progression. Preclinical studies have demonstrated its potent anti-proliferative activity against various cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, its selectivity for specific molecular targets makes it a compelling candidate for targeted therapy.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The construction of the tetrazole ring is typically achieved through cyclization reactions involving appropriate amine precursors. Subsequent functionalization steps introduce the fluorophenyl and trifluoromethoxyphenylmethyl groups, ensuring precise control over the molecule's structure and properties.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its purity and structural integrity, which are critical for ensuring reproducible biological activity.

In terms of applications beyond oncology, this compound has shown promise in other therapeutic areas such as inflammation and infectious diseases. Its ability to inhibit key enzymes involved in these processes underscores its versatility as a drug candidate.

In conclusion, 2-(4-fluorophenyl)-N-{2-(trifluoromethoxy)phenylmethyl}-2H-1,2,3,4-tetrazole-5-carboxamide represents a cutting-edge advancement in medicinal chemistry. With its unique structure and diverse biological activities, it stands at the forefront of efforts to develop innovative therapeutic solutions for complex diseases.